Cas no 154591-05-6 (5-Bromo-1,3-dimethyl-2-(octyloxy)benzene)

5-Bromo-1,3-dimethyl-2-(octyloxy)benzene structure
154591-05-6 structure
Product Name:5-Bromo-1,3-dimethyl-2-(octyloxy)benzene
CAS No:154591-05-6
MF:C16H25BrO
MW:313.273104429245
CID:2191488
Update Time:2023-08-07

5-Bromo-1,3-dimethyl-2-(octyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1,3-dimethyl-2-(octyloxy)benzene
    • 5-bromo-1,3-dimethyl-2-octoxybenzene
    • Inchi: 1S/C16H25BrO/c1-4-5-6-7-8-9-10-18-16-13(2)11-15(17)12-14(16)3/h11-12H,4-10H2,1-3H3
    • InChI Key: AANYVRVBZMSASF-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(=C(C)C=1)OCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 195
  • Topological Polar Surface Area: 9.2
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